5-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-2-amine

• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol
• IUPAC Name: 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine
• InChI: InChI=1S/C11H18N4/c1-14(2)10-5-6-15(8-10)9-3-4-11(12)13-7-9/h3-4,7,10H,5-6,8H2,1-2H3,(H2,12,13)
• InChI Key: MUZKJZJKWSWAGZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C2=CN=C(C=C2)N

Description

5-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-2-amine is a useful research compound. Its molecular formula is C11H18N4 and its molecular weight is 206.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-bromo-2-nitropyridine (2 g), 3-(dimethylamino)pyrrolidine (1.14 g), (R)-(+)2,2′-bis(diphenylphosphino)-1,1′-binaphthyl (0.5 g), palladium(II) acetate (0.09 g), cesium carbonate (4.5 g) in toluene (20 ml) was heated at 100° C. for 3 hours. Cooling to room temperature was followed by extraction with 1N hydrochloric acid (2×100 ml). The aqueous phase was adjusted to pH>10 with ammonia, extracted with ethyl acetate (2×100 ml), dried with sodium sulfate, filtered and concentrated. The substance was then treated as described for method B. This resulted in the product with the molecular weight of 206.29 (C11H18FN4); MS (ESI): 207 (M+H+).